2-((4-Methylbenzyl)thio)benzoic acid
Overview
Description
2-((4-Methylbenzyl)thio)benzoic acid, also known as 4-methylbenzylthiobenzoic acid (MTAB), is a sulfur-containing carboxylic acid that is used in a variety of scientific research applications. MTAB is a versatile compound that has been used in a variety of biochemical and physiological studies, including those involving drug target identification, enzyme inhibition, and protein-protein interactions.
Scientific Research Applications
Polyaniline Doping
2-((4-Methylbenzyl)thio)benzoic acid is a substituted benzoic acid, which can be utilized in doping polyaniline, a conductive polymer. The doping process involves mixing the benzoic acid derivative with polyaniline in a solvent like 1-methyl-2-pyrrolidone. This technique enhances the conductivity of polyaniline-benzoic acid salt, significantly impacting its electrical properties (Amarnath & Palaniappan, 2005).
Synthesis and Characterization
This compound is key in synthesizing various benzoic acid derivatives. For instance, 2-(2-Phenylethyl)benzoic acid and 2-(thiophen-2-ylethyl)benzoic acid derivatives have been synthesized using this compound, showcasing its versatility in chemical synthesis (Chen Fen-er, 2012).
Quantum Chemical Calculations
The compound plays a significant role in the field of computational chemistry. Quantum chemical calculations using this compound contribute to understanding the physicochemical properties of benzoic acid derivatives. These studies are crucial in predicting the behavior and interactions of these compounds at the molecular level (L. Jie, 2013).
Scent Compound Biosynthesis
This compound derivatives are important in the biosynthesis of scent compounds in plants. These derivatives can be involved in enzymatic reactions leading to the production of aromatic esters, which are key components of floral scents (Kolosova, Sherman, Karlson, & Dudareva, 2001).
Antimicrobial Activities
Benzoic acid derivatives, including those related to this compound, have been explored for their antimicrobial properties. Studies indicate potential applications in combating bacterial strains that cause infections in humans (Mishra et al., 2019).
Antifungal Applications
This compound is also instrumental in synthesizing benzyl-substituted thiobenzoazoles, which have shown promising antifungal properties. This is particularly relevant in the context of agricultural applications, offering potential new solutions for crop protection (Ballari et al., 2017).
Mechanism of Action
Properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2S/c1-11-6-8-12(9-7-11)10-18-14-5-3-2-4-13(14)15(16)17/h2-9H,10H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKYMBMPMKQXCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=CC=CC=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377421 |
Source
|
| Record name | 2-{[(4-Methylphenyl)methyl]sulfanyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
104351-51-1 |
Source
|
| Record name | 2-{[(4-Methylphenyl)methyl]sulfanyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol](/img/structure/B8319.png)
